Cas no 14209-33-7 (b-Alanine, N,N'-1,4-butanediylbis-(9CI))

• Product Name: b-Alanine, N,N'-1,4-butanediylbis-(9CI)
• CAS No: 14209-33-7
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 156465
• PubChem ID: 167029
• Update Time: 2025-04-19

b-Alanine, N,N'-1,4-butanediylbis-(9CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N,N'-1,4-butanediylbis-(9CI)
• spermic acid
• 3,3'-(butane-1,4-diyldiimino)dipropanoic acid (non-preferred name)
• beta-Alanine, N,N'-1,4-butanediylbis-
• N,N'-Bis(2-carboxyethyl)-1,4-diaminobutane
• 3,3'-(1,4-Butanediyl)bisiminobispropanoic acid
• SCHEMBL12935681
• 8F8YG49RCP
• 3-({4-[(2-CARBOXYETHYL)AMINO]BUTYL}AMINO)PROPANOIC ACID
• NSC642922
• NCI60_014506
• CHEBI:179478
• 3-[4-(2-carboxyethylamino)butylamino]propanoic acid
• 4,9-diazadodecanedioic acid
• N-(4-((2-Carboxyethyl)amino)butyl)-beta-alanine hydrochloride
• Tetramethylenediamine-N,N'-dipropionate
• 14209-33-7
• DTXSID501317875
• 1,4-Butanediamine-N,N'-dipropanoate
• N,N'-1,4-Butanediylbis[beta-alanine]
• Propionic acid, 3,3'-(tetramethylenediimino)di-
• Spermic acid 2
• CHEMBL2010404
• 1,4-Butanediamine-N,N'-dipropanoic acid
• 3-(4-(3-HYDROXY-3-OXOPROPYLAMINO)BUTYLAMINO)PROPANOIC ACID
• Tetramethylenediamine-N,N'-dipropionic acid

• Inchi： 1S/C10H20N2O4/c13-9(14)3-7-11-5-1-2-6-12-8-4-10(15)16/h11-12H,1-8H2,(H,13,14)(H,15,16)
• InChI Key： DGMOQCHIPOPXEK-UHFFFAOYSA-N
• SMILES： OC(CCNCCCCNCCC(=O)O)=O

Computed Properties

• Exact Mass: 232.1424
• Monoisotopic Mass: 232.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 460°Cat760mmHg
• Flash Point: 232°C
• Refractive Index: 1.497
• PSA: 98.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives